Cas no 1306605-87-7 (2-chloro-5-[(4-methoxyphenyl)methyl]-4,6-dimethylpyrimidine)

• Product Name: 2-chloro-5-[(4-methoxyphenyl)methyl]-4,6-dimethylpyrimidine
• CAS No: 1306605-87-7
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• MDL: MFCD18838614
• CID: 5572036
• Update Time: 2026-03-11

2-chloro-5-[(4-methoxyphenyl)methyl]-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[(4-methoxyphenyl)methyl]-4,6-dimethylpyrimidine
• Pyrimidine, 2-chloro-5-[(4-methoxyphenyl)methyl]-4,6-dimethyl-

• MDL： MFCD18838614
• Inchi： 1S/C14H15ClN2O/c1-9-13(10(2)17-14(15)16-9)8-11-4-6-12(18-3)7-5-11/h4-7H,8H2,1-3H3
• InChI Key： IACLOOHWTWTPAS-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=C(CC2=CC=C(OC)C=C2)C(C)=N1

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 396.5±37.0 °C at 760 mmHg
• Flash Point: 193.6±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• pka: 0.22±0.39(Predicted)

2-chloro-5-[(4-methoxyphenyl)methyl]-4,6-dimethylpyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-5-[(4-methoxyphenyl)methyl]-4,6-dimethylpyrimidine

Recent Advances in the Study of 2-chloro-5-[(4-methoxyphenyl)methyl]-4,6-dimethylpyrimidine (CAS: 1306605-87-7)

The compound 2-chloro-5-[(4-methoxyphenyl)methyl]-4,6-dimethylpyrimidine (CAS: 1306605-87-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of interest is the role of this compound as a kinase inhibitor. Kinases are critical targets in cancer therapy, and the unique structural features of 2-chloro-5-[(4-methoxyphenyl)methyl]-4,6-dimethylpyrimidine make it a viable candidate for selective kinase inhibition. Recent in vitro studies have demonstrated its efficacy in inhibiting specific kinases involved in tumor proliferation and metastasis. These findings suggest that further optimization of this compound could lead to the development of new anticancer drugs with improved selectivity and reduced side effects.

In addition to its potential in oncology, this compound has also been investigated for its antimicrobial properties. Researchers have synthesized various analogs of 2-chloro-5-[(4-methoxyphenyl)methyl]-4,6-dimethylpyrimidine and evaluated their activity against a range of bacterial and fungal pathogens. Preliminary results indicate that certain derivatives exhibit potent antimicrobial activity, particularly against drug-resistant strains. This highlights the compound's potential as a scaffold for developing new antimicrobial agents to address the growing challenge of antibiotic resistance.

The synthetic pathways for 2-chloro-5-[(4-methoxyphenyl)methyl]-4,6-dimethylpyrimidine have also been a focus of recent research. Advances in green chemistry and catalytic methods have enabled more efficient and environmentally friendly synthesis of this compound. For instance, recent studies have reported the use of palladium-catalyzed cross-coupling reactions to achieve higher yields and purity. These improvements in synthesis are critical for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of 2-chloro-5-[(4-methoxyphenyl)methyl]-4,6-dimethylpyrimidine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include structural modifications to enhance pharmacokinetic properties and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, 2-chloro-5-[(4-methoxyphenyl)methyl]-4,6-dimethylpyrimidine represents a versatile and promising compound in the field of chemical biology and drug discovery. Its dual potential as a kinase inhibitor and antimicrobial agent, coupled with advances in synthetic methodologies, positions it as a valuable candidate for further investigation. Continued research efforts will be essential to unlock its full therapeutic potential and address the remaining challenges in its development.